Cas no 877818-67-2 (3-phenyl-3-(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(2-phenylethyl)propanamide)

• Product Name: 3-phenyl-3-(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(2-phenylethyl)propanamide
• CAS No: 877818-67-2
• MF: C₂₅H₂₄N₄OS
• MW: 428.549263954163
• CID: 5447517
• Update Time: 2025-05-19

3-phenyl-3-(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(2-phenylethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-N-(2-phenylethyl)-3-[(5-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]propanamide
• 3-phenyl-3-(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(2-phenylethyl)propanamide

• Inchi： 1S/C25H24N4OS/c30-23(26-17-16-19-10-4-1-5-11-19)18-22(20-12-6-2-7-13-20)31-25-27-24(28-29-25)21-14-8-3-9-15-21/h1-15,22H,16-18H2,(H,26,30)(H,27,28,29)
• InChI Key： SBKQCZAYBOHLOW-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)CC(C1=CC=CC=C1)SC1N=C(C2=CC=CC=C2)NN=1

Additional information on 3-phenyl-3-(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(2-phenylethyl)propanamide

Exploring the Potential of 3-phenyl-3-(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(2-phenylethyl)propanamide (CAS No. 877818-67-2) in Modern Chemistry

The compound 3-phenyl-3-(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(2-phenylethyl)propanamide (CAS No. 877818-67-2) has garnered significant attention in the field of medicinal chemistry and organic synthesis. This structurally unique molecule combines a 1,2,4-triazole core with a phenylpropanamide backbone, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the known pharmacological properties of similar triazole derivatives.

One of the most intriguing aspects of 3-phenyl-3-(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(2-phenylethyl)propanamide is its molecular architecture. The presence of both sulfur and nitrogen heteroatoms in the triazole ring enhances its ability to participate in hydrogen bonding and π-π stacking interactions. These features are crucial for drug discovery applications, where molecular recognition plays a pivotal role. Recent studies have explored its potential as a kinase inhibitor, a hot topic in cancer research and neurodegenerative disease treatment.

The synthesis of CAS No. 877818-67-2 typically involves multi-step organic reactions, including amide coupling and triazole formation. Chemists have optimized these processes to improve yield and purity, addressing one of the most common search queries: "How to synthesize 3-phenyl-3-(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(2-phenylethyl)propanamide efficiently?" The compound's stability under various pH conditions makes it suitable for further formulation development, another area of growing interest in pharmaceutical sciences.

From a structure-activity relationship (SAR) perspective, modifications to the phenyl or propanamide moieties of 3-phenyl-3-(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(2-phenylethyl)propanamide could lead to enhanced biological activity. This aligns with current trends in fragment-based drug design, where small molecular fragments are systematically optimized for better target binding. The compound's logP and polar surface area suggest good membrane permeability, a key consideration in modern CNS drug development.

In material science applications, CAS No. 877818-67-2 has shown promise as a building block for functional polymers. The triazole-thioether linkage provides interesting photophysical properties that researchers are exploring for OLED materials and molecular sensors. These applications respond to the increasing demand for novel materials in renewable energy and environmental monitoring technologies.

The analytical characterization of 3-phenyl-3-(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(2-phenylethyl)propanamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's purity and structure, addressing quality control concerns frequently raised in pharmaceutical manufacturing. Recent advancements in computational chemistry have also enabled better prediction of its physicochemical properties, saving time and resources in early-stage development.

Market analysis indicates growing interest in CAS No. 877818-67-2 from both academic and industrial sectors. The compound's versatility makes it valuable for high-throughput screening libraries and medicinal chemistry programs. Suppliers have reported increased inquiries about its availability in various quantities, from milligram-scale for research to kilogram quantities for potential commercial applications.

Safety considerations for handling 3-phenyl-3-(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(2-phenylethyl)propanamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. This information responds to common workplace safety queries related to chemical handling procedures.

Future research directions for CAS No. 877818-67-2 may explore its potential in combination therapies or as a targeted delivery vehicle. The compound's modular structure allows for various derivatization strategies, keeping it relevant in the era of personalized medicine. Additionally, its application in agricultural chemistry as a potential bioactive agent remains an underexplored area that could yield significant discoveries.

In conclusion, 3-phenyl-3-(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(2-phenylethyl)propanamide represents an exciting chemical entity with multifaceted potential. Its unique structural features and adaptable chemistry position it as a valuable tool for researchers across multiple disciplines, from drug discovery to advanced materials development. As scientific understanding of this compound grows, so too will its applications in addressing contemporary challenges in health and technology.